Cas no 65482-29-3 (7-Chloroquinoline-2-carbonitrile)

7-Chloroquinoline-2-carbonitrile is a versatile heterocyclic compound featuring a quinoline backbone substituted with a chloro group at the 7-position and a cyano group at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing substituents enhance its utility in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound’s high purity and stability under standard conditions ensure consistent performance in research and industrial applications. Its compatibility with diverse reaction conditions further underscores its role in developing biologically active molecules, particularly in the synthesis of antimicrobial and antimalarial agents.

7-Chloroquinoline-2-carbonitrile structure

65482-29-3 structure

Product Name:7-Chloroquinoline-2-carbonitrile

CAS No:65482-29-3

MF:C₁₀H₅ClN₂

MW:188.613100767136

CID:1095048

PubChem ID:12386203

Update Time:2025-05-27

7-Chloroquinoline-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 7-Chloroquinoline-2-carbonitrile
- 7-Chlorchinolin
- 7-Chlor-chinolin
- 7-Chlor-chinolin-2-carbonitril
- 7-Chloroquinaldonitrile
- 7-chloro-quinoline
- 7-chloro-quinoline-2-carbonitrile
- AC1LAWBA
- ACT10729
- ANW-49339
- CTK2F2599
- PubChem19899
- Quinoline, 7-chloro-
- SureCN317870
- SB68081
- EN300-8105359
- 65482-29-3
- A867662
- Inchi： 1S/C10H5ClN2/c11-8-3-1-7-2-4-9(6-12)13-10(7)5-8/h1-5H
- InChI Key： JUGBKCFMNZQBTI-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=CC=C(C#N)N=C2C=1

Computed Properties

Exact Mass: 188.0141259g/mol
Monoisotopic Mass: 188.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 232
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 36.7Å²

7-Chloroquinoline-2-carbonitrile Pricemore >>

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